Cas no 355133-91-4 (5-Bromo-2-methyl-3-nitrobenzaldehyde)

• Product Name: 5-Bromo-2-methyl-3-nitrobenzaldehyde
• CAS No: 355133-91-4
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 2679145
• Update Time: 2023-08-06

5-Bromo-2-methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-3-nitrobenzaldehyde
• WIVVLAFNBCVKOU-UHFFFAOYSA-N
• 5-Bromo-2-methyl-3-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-6(4-11)2-7(9)3-8(5)10(12)13/h2-4H,1H3
• InChI Key： WIVVLAFNBCVKOU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 62.9